Osteoarthritis

Description

Osteoarthritis (OA) is a common chronic degenerative joint disease characterized by the breakdown of articular cartilage, subchondral bone changes, and synovial inflammation. It primarily affects weight-bearing joints like the knees, hips, and spine, leading to pain, stiffness, reduced mobility, and functional impairment. Risk factors include age, obesity, joint injury, and genetics. Management focuses on pain relief, preserving joint function, and improving quality of life through conservative and, in some cases, surgical interventions.